Cas no 651-12-7 (1,4-Bis(bromodifluoromethyl)benzene)

• Product Name: 1,4-Bis(bromodifluoromethyl)benzene
• CAS No: 651-12-7
• MF: C₈H₄Br₂F₄
• MW: 335.918974876404
• MDL: MFCD02270920
• CID: 502775
• PubChem ID: 10914654
• Update Time: 2025-05-23

1,4-Bis(bromodifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(bromodifluoromethyl)benzene
• 1,4-bis[bromo(difluoro)methyl]benzene
• Benzene,1,4-bis(bromodifluoromethyl)-
• CL9153
• PC8833
• alpha,alpha'-dibromo-alpha,alpha,alpha',alpha'-tetrafluoro-p-xylene
• C8H4Br2F4
• 9965AB
• FCH1334154
• AK112576
• AB0087632
• AX8054449
• AS-46226
• SCHEMBL927399
• DTXSID70448218
• MFCD02270920
• LVNDZUPLJHHVKR-UHFFFAOYSA-N
• AKOS004904190
• 651-12-7
• CS-0060223

• MDL： MFCD02270920
• Inchi： 1S/C8H4Br2F4/c9-7(11,12)5-1-2-6(4-3-5)8(10,13)14/h1-4H
• InChI Key： LVNDZUPLJHHVKR-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC(C(F)(F)Br)=CC=1)(F)F

Computed Properties

• Exact Mass: 333.86200
• Monoisotopic Mass: 333.86159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.953±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 102-107 ºC (25 Torr)
• Flash Point: 96.2±25.9 ºC,
• Refractive Index: 1.4965-1.4971 (589.3 nm 24 ºC)
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 4.57500

1,4-Bis(bromodifluoromethyl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：Sealed in dry,2-8°C(BD54449)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,4-Bis(bromodifluoromethyl)benzene

1,4-Bis(bromodifluoromethyl)benzene: A Comprehensive Overview

1,4-Bis(bromodifluoromethyl)benzene, also known by its CAS number CAS No. 651-12-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which consists of a benzene ring substituted with two bromodifluoromethyl groups at the 1 and 4 positions. The bromodifluoromethyl group is a trifluoromethyl derivative where one fluorine atom is replaced by a bromine atom, imparting distinct chemical properties to the molecule.

The synthesis of 1,4-Bis(bromodifluoromethyl)benzene involves advanced chemical techniques, often utilizing electrophilic substitution reactions on benzene derivatives. Recent studies have explored the use of transition metal catalysts to enhance the efficiency and selectivity of these reactions. For instance, researchers have employed palladium-catalyzed coupling reactions to achieve high yields of this compound, which has been pivotal in its application as an intermediate in pharmaceutical synthesis.

One of the most notable applications of CAS No. 651-12-7 is in the field of materials science. The compound has been utilized as a precursor in the synthesis of advanced polymers and high-performance materials. Its ability to undergo various functional group transformations makes it an invaluable building block in organic synthesis. Recent breakthroughs have demonstrated its potential in the development of novel materials with enhanced thermal stability and mechanical properties.

In addition to its role in materials science, 1,4-Bis(bromodifluoromethyl)benzene has garnered attention in medicinal chemistry. The compound's unique structure allows for the exploration of its pharmacokinetic properties and potential bioavailability. Studies have shown that it exhibits promising activity in preclinical models, particularly in targeting specific cellular pathways associated with chronic diseases such as cancer and neurodegenerative disorders.

The environmental impact and safety profile of CAS No. 651-12-7 have also been subjects of recent research. Efforts are being made to develop sustainable synthesis methods that minimize waste and reduce the environmental footprint associated with its production. Furthermore, toxicity studies have been conducted to assess its potential risks to human health and ecosystems, ensuring that its use aligns with global safety standards.

In conclusion, 1,4-Bis(bromodifluoromethyl)benzene, or CAS No. 651-12-7, stands as a testament to the advancements in modern organic chemistry. Its versatile structure and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more critical role in shaping the future of materials science, pharmaceuticals, and beyond.